Cas no 851729-55-0 (2-Cyano-3-methyl-2-butylbenzodithiolate)

2-Cyano-3-methyl-2-butylbenzodithiolate structure
851729-55-0 structure
Product Name:2-Cyano-3-methyl-2-butylbenzodithiolate
CAS No:851729-55-0
MF:C13H15NS2
MW:249.394900560379
CID:3168388
PubChem ID:121237553
Update Time:2025-04-21

2-Cyano-3-methyl-2-butylbenzodithiolate Chemical and Physical Properties

Names and Identifiers

    • MFCD27978413
    • (2-cyano-3-methylbutan-2-yl) benzenecarbodithioate
    • 2-Cyano-3-methylbutan-2-yl benzodithioate
    • 851729-55-0
    • 1823268-46-7
    • 2-Cyano-3-methyl-2-butylbenzodithiolate
    • Inchi: 1S/C13H15NS2/c1-10(2)13(3,9-14)16-12(15)11-7-5-4-6-8-11/h4-8,10H,1-3H3
    • InChI Key: PRUSTQNVWGJNSO-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)=S)C(C#N)(C)C(C)C

Computed Properties

  • Exact Mass: 249.06459183Da
  • Monoisotopic Mass: 249.06459183Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 81.2Ų

2-Cyano-3-methyl-2-butylbenzodithiolate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
16-0528-100mg
2-Cyano-3-methyl-2-butylbenzodithiolate
851729-55-0
100mg
1410.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
16-0528-100mg
2-Cyano-3-methyl-2-butylbenzodithiolate
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100mg
1410CNY 2021-05-08
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